Cas no 6612-47-1 (6-tert-Butyl-2,3-dihydro-4H-1-benzothiopyran-4-one)

• Product Name: 6-tert-Butyl-2,3-dihydro-4H-1-benzothiopyran-4-one
• CAS No: 6612-47-1
• MF: C₁₃H₁₆OS
• MW: 220.330542564392
• CID: 2795289
• PubChem ID: 13953739
• Update Time: 2024-03-01

6-tert-Butyl-2,3-dihydro-4H-1-benzothiopyran-4-one Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9607631
• 4h-1-benzothiopyran-4-one,6-(1,1-dimethylethyl)-2,3-dihydro-
• 6612-47-1
• 6-TERT-BUTYL-3,4-DIHYDRO-2H-1-BENZOTHIOPYRAN-4-ONE
• N16684
• DTXSID10553198
• 6-tert-Butyl-2,3-dihydro-4H-1-benzothiopyran-4-one

• Inchi： 1S/C13H16OS/c1-13(2,3)9-4-5-12-10(8-9)11(14)6-7-15-12/h4-5,8H,6-7H2,1-3H3
• InChI Key： HMRFRXKMUVSZRW-UHFFFAOYSA-N
• SMILES： S1CCC(C2C1=CC=C(C=2)C(C)(C)C)=O

Computed Properties

• Exact Mass: 220.09218630g/mol
• Monoisotopic Mass: 220.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes